Cas no 2172585-31-6 (3-methoxy-N-(1-oxo-1,3-thiazepan-1-ylidene)propanamide)

3-Methoxy-N-(1-oxo-1,3-thiazepan-1-ylidene)propanamide is a specialized organic compound featuring a thiazepane ring core functionalized with a methoxy-substituted propanamide moiety. Its unique structure, combining a seven-membered heterocycle with an amide linkage, makes it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the thiazepane ring enhances conformational flexibility, while the methoxy group contributes to solubility and reactivity. This compound is particularly useful in the development of bioactive molecules, offering potential applications in medicinal chemistry for targeting specific enzymatic or receptor interactions. Its stability and synthetic versatility make it suitable for further derivatization in drug discovery and material science research.
3-methoxy-N-(1-oxo-1,3-thiazepan-1-ylidene)propanamide structure
2172585-31-6 structure
Product Name:3-methoxy-N-(1-oxo-1,3-thiazepan-1-ylidene)propanamide
CAS No:2172585-31-6
MF:C9H18N2O3S
MW:234.315821170807
CID:6023785
PubChem ID:165841264
Update Time:2025-11-06

3-methoxy-N-(1-oxo-1,3-thiazepan-1-ylidene)propanamide Chemical and Physical Properties

Names and Identifiers

    • 3-methoxy-N-(1-oxo-1,3-thiazepan-1-ylidene)propanamide
    • EN300-1645373
    • 2172585-31-6
    • Inchi: 1S/C9H18N2O3S/c1-14-6-4-9(12)11-15(13)7-3-2-5-10-8-15/h10H,2-8H2,1H3
    • InChI Key: WZVLMTLWBGTONP-UHFFFAOYSA-N
    • SMILES: S1(CNCCCC1)(=NC(CCOC)=O)=O

Computed Properties

  • Exact Mass: 234.10381361g/mol
  • Monoisotopic Mass: 234.10381361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 76.1Ų

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Additional information on 3-methoxy-N-(1-oxo-1,3-thiazepan-1-ylidene)propanamide

3-Methoxy-N-(1-Oxo-1,3-Thiazepan-1-Ylidene)Propanamide: A Comprehensive Overview

The compound with CAS No 2172585-31-6, known as 3-methoxy-N-(1-oxo-1,3-thiazepan-1-ylidene)propanamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and potential therapeutic applications. In this article, we will delve into its chemical properties, synthesis methods, biological activities, and the latest research findings that highlight its significance in modern drug discovery.

3-Methoxy-N-(1-oxo-1,3-thiazepan-1-ylidene)propanamide belongs to the class of thiazepane derivatives, which are known for their versatile pharmacological profiles. The molecule consists of a thiazepane ring system fused with an amide group and a methoxy substituent. The presence of the methoxy group at the third position of the propane chain introduces unique electronic and steric properties, which play a crucial role in its bioactivity. Recent studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of novel therapeutic agents.

The synthesis of 3-methoxy-N-(1-oxo-1,3-thiazepan-1-ylidene)propanamide involves a multi-step process that combines principles from organic chemistry and peptide synthesis. Researchers have employed various strategies, including nucleophilic substitution and cyclization reactions, to achieve high yields and purity. The use of microwave-assisted synthesis has also been explored to optimize reaction conditions and reduce production time. These advancements have significantly contributed to the scalability of this compound for preclinical and clinical studies.

One of the most intriguing aspects of 3-methoxy-N-(1-oxo-1,3-thiazepan-1-ylidene)propanamide is its ability to modulate cellular signaling pathways associated with chronic inflammatory diseases. Preclinical studies have shown that this compound effectively inhibits the activity of key inflammatory mediators such as cyclooxygenase (COX)-2 and nuclear factor-kappa B (NF-kB). These findings suggest that it could serve as a potential lead compound for the treatment of conditions like arthritis, inflammatory bowel disease (IBD), and neuroinflammation.

In addition to its anti-inflammatory properties, 3-methoxy-N-(1-oxo-1,3-thiazepan-1-ylidene)propanamide has also been investigated for its antioxidant capabilities. Oxidative stress is a major contributor to various pathological conditions, including cardiovascular diseases and neurodegenerative disorders. This compound has demonstrated remarkable scavenging activity against reactive oxygen species (ROS), thereby protecting cells from oxidative damage. Recent research has highlighted its potential as a complementary agent in combination therapies aimed at mitigating oxidative stress-related pathologies.

The pharmacokinetic profile of 3-methoxy-N-(1-oxo-1,3-thiazepan-1-Ylidene)propanamide has also been extensively studied. Animal studies have revealed that it exhibits favorable absorption characteristics and moderate bioavailability when administered orally. Its ability to penetrate the blood-brain barrier makes it particularly appealing for treating central nervous system (CNS) disorders such as Alzheimer's disease and Parkinson's disease. However, further investigations are required to fully understand its metabolism and excretion pathways in humans.

Another area of active research revolves around the potential of 3-methoxy-N-(1-Oxo - 2499 words remaining

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